Cas no 118514-35-5 (1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-)

• Product Name: 1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
• CAS No: 118514-35-5
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 132959
• PubChem ID: 688137
• Update Time: 2025-04-19

1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
• 1,3,5-trimethyl-1,3,5-cyclohexanetricarboxylic acid
• cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
• 1,3,5-TRIMETHYL-1,3,5-CYCLOHEXANE TRICARBOXYLIC ACID
• AKOS002272589
• HMS1590P20
• Oprea1_038050
• MLS000096767
• 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylicacid
• cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid, 99%
• 136662-41-4
• SMR000074082
• AKOS002720730
• SCHEMBL405480
• 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
• cid_688137
• KEMPS TRIACID
• cis,cis-1,3,5-Trimethyl-1,3,5-cyclohexanetricarboxylic acid
• HMS2153A13
• BDBM59720
• 79410-20-1
• MFCD01545994
• Q11751620
• (1R,3S,5S)-1,3,5-TRIMETHYLCYCLOHEXANE-1,3,5-TRICARBOXYLIC ACID
• HMS3314K03
• SCHEMBL13490845
• Kemp's triacid
• 118514-35-5
• Kemp's acid
• SCHEMBL503244
• CHEMBL1588081

• Inchi： 1S/C12H18O6/c1-10(7(13)14)4-11(2,8(15)16)6-12(3,5-10)9(17)18/h4-6H2,1-3H3,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： AZWHPGZNOIYGFB-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C(=O)O)(C)CC(C(=O)O)(C)C1)=O

Computed Properties

• Exact Mass: 258.11033829g/mol
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives